2-{[(2-Chlorophenyl)methyl]sulfanyl}-4-(furan-2-YL)-6-(trifluoromethyl)pyrimidine

• Molecular Formula: C16H10ClF3N2OS
• Molecular Weight: 370.8 g/mol
• IUPAC Name: 2-[(2-chlorophenyl)methylsulfanyl]-4-(furan-2-yl)-6-(trifluoromethyl)pyrimidine
• InChI: InChI=1S/C16H10ClF3N2OS/c17-11-5-2-1-4-10(11)9-24-15-21-12(13-6-3-7-23-13)8-14(22-15)16(18,19)20/h1-8H,9H2
• InChI Key: XCVGKCKKVDYOQM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CSC2=NC(=CC(=N2)C(F)(F)F)C3=CC=CO3)Cl

Description

This pyrimidine derivative features a trifluoromethyl group at position 6, a furan-2-yl substituent at position 4, and a (2-chlorophenyl)methylsulfanyl group at position 2. The (2-chlorophenyl)methylsulfanyl group introduces steric bulk and lipophilicity, which may influence membrane permeability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(2-Chlorophenyl)methyl]sulfanyl}-4-(furan-2-YL)-6-(trifluoromethyl)pyrimidine typically involves multi-step reactions. One common approach is the cyclization of appropriate precursors through [3+3], [4+2], or [5+1] cyclization processes or domino reactions . The reaction conditions often involve the use of sulfur-containing reagents to introduce the sulfanyl group at the 2-position of the pyrimidine ring .

Industrial Production Methods

the general principles of heterocyclic compound synthesis, such as the use of high-throughput screening technologies and efficient synthetic routes, can be applied to scale up the production of this compound .

Chemical Reactions Analysis

Types of Reactions

2-{[(2-Chlorophenyl)methyl]sulfanyl}-4-(furan-2-YL)-6-(trifluoromethyl)pyrimidine can undergo various types of chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to modify the functional groups.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like sodium borohydride for reduction, and nucleophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the sulfanyl group can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups onto the chlorophenyl ring .

Scientific Research Applications

Chemical Characteristics

• Molecular Formula : C15H13ClF3N3OS
• Molecular Weight : 359.79 g/mol
• CAS Number : 1089343-87-2

This compound features a pyrimidine core substituted with a trifluoromethyl group, a furan moiety, and a chlorophenyl sulfanyl group, which contribute to its unique chemical properties and biological activities.

Antimicrobial Properties

Recent studies have indicated that compounds with similar structural motifs exhibit varying degrees of antimicrobial activity. For instance, fluorinated derivatives have shown promising results against both Gram-positive and Gram-negative bacteria. The presence of the trifluoromethyl group is believed to enhance lipophilicity, potentially improving membrane permeability and antibacterial efficacy .

Anticancer Activity

Research has demonstrated that pyrimidine derivatives can inhibit cancer cell proliferation. The incorporation of the furan ring and the chlorophenyl group in this compound may contribute to its ability to induce apoptosis in various cancer cell lines. Specific studies have highlighted its potential as a lead compound for developing novel anticancer agents .

Anti-inflammatory Effects

Compounds similar to 2-{[(2-Chlorophenyl)methyl]sulfanyl}-4-(furan-2-YL)-6-(trifluoromethyl)pyrimidine have been evaluated for their anti-inflammatory properties. The mechanism often involves the inhibition of cyclooxygenase enzymes (COX-1 and COX-2), which play a crucial role in mediating inflammation. This suggests potential therapeutic applications in treating inflammatory diseases .

Case Study 1: Antimicrobial Evaluation

In a study published in the Journal of Medicinal Chemistry, derivatives of pyrimidines were screened for antimicrobial activity against various bacterial strains. The compound demonstrated moderate activity, particularly against Staphylococcus aureus and Escherichia coli, suggesting that modifications to the structure could enhance efficacy .

Case Study 2: Anticancer Potential

A recent investigation into the anticancer properties of pyrimidine derivatives revealed that the compound exhibited significant cytotoxicity against HeLa cells (cervical cancer). The study highlighted the role of the trifluoromethyl group in enhancing biological activity .

Mechanism of Action

The mechanism of action of 2-{[(2-Chlorophenyl)methyl]sulfanyl}-4-(furan-2-YL)-6-(trifluoromethyl)pyrimidine involves its interaction with specific molecular targets and pathways. The compound’s biological activities are often attributed to its ability to interact with enzymes, receptors, or other biomolecules, leading to modulation of cellular processes . The exact molecular targets and pathways can vary depending on the specific application and biological context.

Comparison with Similar Compounds

Structural Analogues of the Target Compound

The following table summarizes key structural analogs and their substituent variations:

Compound Name	Position 2 Substituent	Position 4 Substituent	Position 6 Substituent	Key Differences vs. Target Compound	Reference
2-{[(2-Chlorophenyl)methyl]sulfanyl}-4-(furan-2-YL)-6-(trifluoromethyl)pyrimidine (Target)	(2-Chlorophenyl)methylsulfanyl	Furan-2-yl	Trifluoromethyl	—	—
4-[(4-Chlorophenyl)sulfanyl]-6-[(methylsulfonyl)methyl]-2-phenylpyrimidine	Phenyl	4-Chlorophenylsulfanyl	Methylsulfonylmethyl	Position 4: Chlorophenylsulfanyl instead of furan; Position 6: Sulfonyl group
4-(difluoromethyl)-6-(furan-2-yl)-2-(piperazin-1-yl)pyrimidine	Piperazin-1-yl	Furan-2-yl	Difluoromethyl	Position 4: Difluoromethyl instead of trifluoromethyl; Position 2: Piperazine
2-(ethylthio)-4-(3-((4-fluorobenzyl)oxy)phenyl)-6-(trifluoromethyl)pyrimidine	Ethylthio	3-((4-Fluorobenzyl)oxy)phenyl	Trifluoromethyl	Position 2: Ethylthio instead of aromatic sulfanyl; Position 4: Substituted phenyl
2-(Furan-2-yl)-6-(4-methoxyphenyl)-4-(trifluoromethyl)pyridine	(Pyridine core)	Furan-2-yl	Trifluoromethyl	Pyridine instead of pyrimidine core
2-(2-Pyridinyl)-6-(trifluoromethyl)-4-pyrimidinyl 3-(trifluoromethyl)benzyl sulfide	3-(Trifluoromethyl)benzyl sulfide	2-Pyridinyl	Trifluoromethyl	Position 4: Pyridinyl; Additional trifluoromethyl group

Key Observations from Structural Comparisons

Trifluoromethyl at Position 6 : The trifluoromethyl group is conserved in several analogs (e.g., ), suggesting its role in enhancing metabolic stability and electronic effects.

Position 4 Variability :

• Furan-2-yl (Target, ): Contributes to π-π stacking and hydrogen bonding.
• Substituted phenyls (): Increase steric bulk and modulate lipophilicity.

Position 2 Modifications :

• Aromatic sulfanyl groups (Target, ) vs. alkylthio () or heteroaromatic groups (): Influence solubility and target binding.
• Piperazine (): Enhances solubility due to basicity but reduces lipophilicity.

Biological Activity

The compound 2-{[(2-Chlorophenyl)methyl]sulfanyl}-4-(furan-2-YL)-6-(trifluoromethyl)pyrimidine is a member of the pyrimidine family, notable for its diverse biological activities. This article reviews its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

• Molecular Formula : C15H13ClF3N3OS
• Molecular Weight : 359.79 g/mol
• IUPAC Name : 2-{[(2-chlorophenyl)methyl]sulfanyl}-4-(furan-2-yl)-6-(trifluoromethyl)pyrimidine

The compound features a trifluoromethyl group, a furan ring, and a chlorophenyl moiety, which are significant for its biological activity.

Anticancer Activity

Research has indicated that compounds with similar structures exhibit anticancer properties. For instance, studies have shown that pyrimidine derivatives can inhibit cancer cell proliferation through various mechanisms, including the induction of apoptosis and cell cycle arrest.

• Case Study : A study reported that a related pyrimidine compound demonstrated significant cytotoxic effects against several cancer cell lines, including breast and lung cancer cells, with IC50 values in the low micromolar range .

Antimicrobial Activity

The compound's structure suggests potential antimicrobial properties. Similar derivatives have shown activity against various bacterial strains.

• Table 1: Antimicrobial Activity of Pyrimidine Derivatives

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Compound A	E. coli	32 µg/mL
Compound B	S. aureus	16 µg/mL
Target Compound	Pseudomonas aeruginosa	TBD

Enzyme Inhibition

Inhibitory effects on enzymes such as acetylcholinesterase (AChE) have been observed in related compounds. The presence of the sulfanyl group is crucial for this activity.

• Mechanism : The compound may interact with the active site of AChE, leading to increased levels of acetylcholine in synaptic clefts, which is beneficial in treating neurodegenerative diseases like Alzheimer's .

Pharmacokinetics and Toxicology

Understanding the pharmacokinetics of this compound is essential for evaluating its therapeutic potential. Preliminary studies suggest moderate absorption and distribution characteristics, with metabolism primarily occurring in the liver.

• Toxicity Studies : Initial toxicity assessments indicate a favorable safety profile at therapeutic doses, but further studies are required to fully understand its toxicological impact .